2-(3-Amino-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: tert-butyl 2-(3-aminophenyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H22N2O2/c1-15(2,3)19-14(18)17-9-5-8-13(17)11-6-4-7-12(16)10-11/h4,6-7,10,13H,5,8-9,16H2,1-3H3
• InChI Key: LSDRQDLGSQGNRS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC1C2=CC(=CC=C2)N

Description

2-(3-Amino-phenyl)-pyrrolidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of Step 1 (7.5 g, 26.01 mmol), was dissolved in ethanol (125 ml), and treated with 5 wt % Platinum on charcoal (750 mg), and stirred under 1 atm of H2 for 4 days. The reaction was filtered and the filtrate evaporated in vacuo. The residue was purified by silica gel chromatography eluting with a mixture of ether/dichloromethane (5:95) to afford the title compound (4.2 g, 62%); MS (ES+) m/e 263 [M+H]+.